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Compound of Interest

Compound Name: 3-Bromobenzotrifluoride

Cat. No.: B045179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Bromobenzotrifluoride (CAS No. 401-78-5). Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance. This guide is intended to supplement,

not replace, institutional and regulatory protocols.

Key Physical and Chemical Properties
Understanding the properties of 3-Bromobenzotrifluoride is the first step in safe handling and

disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C7H4BrF3[1]

Molecular Weight 225.01 g/mol [1]

Appearance Clear, light yellow liquid[1][2]

Melting Point 1°C[2]

Boiling Point 151-152°C[1][2][3]

Flash Point 43°C (109.4°F) - closed cup[1][2][3]

Density 1.613 g/cm³ at 25°C[2][3]
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Hazard Identification and Safety Precautions
3-Bromobenzotrifluoride is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][4][5] In case of exposure, follow these first aid measures:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water. If irritation occurs, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a physician.[1][2]

Inhalation: Move the person to fresh air.[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.[2]

[6]

Always handle this chemical in a well-ventilated area, using appropriate personal protective

equipment (PPE), including protective gloves, clothing, and eye/face protection.[1][5]

Disposal Workflow
The proper disposal of 3-Bromobenzotrifluoride waste must follow a structured procedure to

minimize risks and ensure compliance with environmental regulations. The following diagram

illustrates the logical workflow for disposal.
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Waste Generation & Collection

Temporary Storage

Final Disposal

Waste Generation
(e.g., unused reagent, contaminated materials)

Segregate from incompatible materials
(e.g., strong oxidizing agents)

Place in a suitable, clean, dry, and closed container

Clearly label container with contents and hazard warnings

Store in a cool, dry, well-ventilated area away from ignition sources

Dispose of through a licensed waste disposal company in accordance with federal, state, and local regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 3-Bromobenzotrifluoride waste.

Detailed Disposal Protocol
While specific experimental protocols for the chemical neutralization or destruction of 3-
Bromobenzotrifluoride are not provided in standard safety data sheets, a detailed procedure

for the safe handling, temporary storage, and disposal of this chemical waste is outlined below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b045179?utm_src=pdf-body-img
https://www.benchchem.com/product/b045179?utm_src=pdf-body
https://www.benchchem.com/product/b045179?utm_src=pdf-body
https://www.benchchem.com/product/b045179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This procedure is derived from standard laboratory safety practices and information from

multiple safety data sheets.

Objective: To safely collect, store, and prepare 3-Bromobenzotrifluoride waste for disposal by

a licensed waste management company.

Materials:

Appropriate waste container (clean, dry, and sealable)

Inert absorbent material (e.g., vermiculite, sand, or earth)[1]

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles or face

shield, and a lab coat.

Waste hazard labels

Procedure:

Waste Collection:

Collect all waste containing 3-Bromobenzotrifluoride, including unused product and

contaminated materials (e.g., absorbent pads, and disposable labware), in a designated

and properly labeled waste container.

For spills, absorb the spill with an inert material like vermiculite, sand, or earth.[1] Sweep

or scoop up the absorbed material and place it into a suitable, clean, dry, and closed

container for disposal.[1][6]

Container Management:

Use a container that is compatible with 3-Bromobenzotrifluoride.

Keep the waste container tightly closed when not in use.[1][2]

Do not overfill the container.

Labeling:
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Clearly label the waste container with "Hazardous Waste," "3-Bromobenzotrifluoride,"

and the appropriate hazard pictograms (e.g., flammable liquid).

Temporary Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be cool, dry, and well-ventilated.[1][6]

Store away from incompatible materials, such as strong oxidizing agents, and sources of

ignition.[1][5]

Disposal:

Arrange for the collection of the waste by a licensed and reputable hazardous waste

disposal company.

Provide the waste disposal company with a complete and accurate description of the

waste.

Disposal must be in accordance with all federal, state, and local regulations.[1][5]

Important Considerations:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and for ensuring its complete and accurate classification.[4]

Never dispose of 3-Bromobenzotrifluoride down the drain or with general laboratory trash.

Empty containers may retain product residue and can be dangerous. Handle them as you

would the product itself.[6] Do not pressurize, cut, weld, braze, solder, drill, grind, or expose

empty containers to heat, sparks, or open flames.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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